Cas no 1805177-89-2 (3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine
• CAS No: 1805177-89-2
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4884193
• Update Time: 2025-05-19

3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-6(3-9)5(8(11)12)2-7(10)13-4/h2,8H,3H2,1H3
• InChI Key： TVCNZIPFISJXKV-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1805177-89-2)

3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine, identified by its Chemical Abstracts Service Number (CAS No. 1805177-89-2), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple fluorine atoms, a chloromethyl group, and a methyl substituent at specific positions on the pyridine ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structure of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine is characterized by its electron-withdrawing and electron-donating groups, which influence its reactivity and potential applications. The chloromethyl group at the 3-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. Meanwhile, the difluoromethyl and fluoro substituents at the 4- and 6-positions, respectively, enhance the compound's metabolic stability and lipophilicity, which are critical factors in drug design.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated pyridines in the development of novel therapeutic agents. The fluoro group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity to biological targets. In this context, 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine serves as a promising scaffold for designing small-molecule drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The pyridine core of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine can be modified to create selective kinase inhibitors by incorporating additional functional groups that mimic natural substrates or disrupt ATP binding pockets.

Recent studies have demonstrated that fluorinated pyridines can enhance the binding affinity of kinase inhibitors to their target enzymes. For instance, a study published in the Journal of Medicinal Chemistry reported the development of a series of pyridine-based kinase inhibitors that incorporated fluorine atoms at strategic positions to improve their potency and selectivity. The researchers found that compounds with fluorinated pyridine moieties exhibited superior pharmacokinetic profiles compared to their non-fluorinated counterparts.

The chloromethyl group in 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine also offers opportunities for further derivatization. This group can undergo reactions such as nucleophilic addition or cross-coupling reactions, allowing chemists to introduce diverse functional groups into the molecule. Such modifications can fine-tune the pharmacological properties of the resulting compounds, making them more suitable for specific therapeutic applications.

In agrochemical research, this compound has shown potential as a precursor for developing novel pesticides and herbicides. The unique structural features of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine make it an ideal candidate for designing molecules that interact with biological targets in plants and pests. By leveraging its reactivity and stability, researchers can create compounds that exhibit high efficacy while minimizing environmental impact.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, nucleophilic substitutions, and condensation reactions. Advanced techniques such as flow chemistry and catalytic processes have been employed to improve reaction efficiency and scalability.

The pharmaceutical industry has shown increasing interest in fluorinated pyridines due to their potential therapeutic benefits. Companies are investing heavily in research to develop new drug candidates based on these scaffolds. The versatility of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine makes it an attractive building block for medicinal chemists seeking to create innovative treatments for various diseases.

Future research directions may explore the use of computational methods to predict the biological activity of derivatives of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine before conducting experimental validation. This approach can significantly reduce the time and cost associated with drug discovery by identifying promising candidates early in the process.

In conclusion,3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-methylpyridine (CAS No. 1805177-89-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing kinase inhibitors, pesticides, and herbicides. As research continues to uncover new therapeutic possibilities,this compound will likely play an increasingly important role in drug discovery and development.